Cas no 2172187-78-7 (1-amino-3,3-dimethyl-1-(oxan-4-yl)urea)

• Product Name: 1-amino-3,3-dimethyl-1-(oxan-4-yl)urea
• CAS No: 2172187-78-7
• MF: C₈H₁₇N₃O₂
• MW: 187.239481687546
• CID: 6396094
• PubChem ID: 165487735
• Update Time: 2025-06-08

1-amino-3,3-dimethyl-1-(oxan-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-amino-3,3-dimethyl-1-(oxan-4-yl)urea
• EN300-1276137
• 2172187-78-7

• Inchi： 1S/C8H17N3O2/c1-10(2)8(12)11(9)7-3-5-13-6-4-7/h7H,3-6,9H2,1-2H3
• InChI Key： SRSAFQAFGPKWMS-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N(C(N(C)C)=O)N

Computed Properties

• Exact Mass: 187.132076794g/mol
• Monoisotopic Mass: 187.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.8Ų

Additional information on 1-amino-3,3-dimethyl-1-(oxan-4-yl)urea

Professional Introduction to 1-amino-3,3-dimethyl-1-(oxan-4-yl)urea (CAS No. 2172187-78-7)

1-amino-3,3-dimethyl-1-(oxan-4-yl)urea is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2172187-78-7, represents a fascinating molecular scaffold with potential applications in drug discovery and medicinal chemistry. The structural features of this molecule, particularly the presence of an amino group, dimethyl substitution, and an oxane ring, contribute to its versatility and reactivity, making it a valuable candidate for further exploration.

The nomenclature of this compound adheres to the strict guidelines set forth by the International Union of Pure and Applied Chemistry (IUPAC), ensuring clarity and precision in its identification. The term 1-amino-3,3-dimethyl-1-(oxan-4-yl)urea explicitly describes the functional groups and their positions within the molecular framework. The amino group (-NH₂) at the 1-position, the dimethyl groups (-CH₃) at the 3-position, and the oxane ring (C₃H₆O) attached to the urea moiety (-NH-CO-NH₂) define its chemical identity. This precise naming convention underscores the importance of systematic nomenclature in chemical communication.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of 1-amino-3,3-dimethyl-1-(oxan-4-yl)urea as a potential intermediate in the synthesis of bioactive molecules. The oxane ring, a saturated cyclic ether, introduces conformational flexibility to the molecule, which can be exploited to design compounds with enhanced binding affinity and selectivity. This structural motif has been increasingly utilized in the development of kinase inhibitors, protease inhibitors, and other therapeutic agents targeting various diseases.

One of the most compelling aspects of 1-amino-3,3-dimethyl-1-(oxan-4-yl)urea is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its reactivity to introduce diverse functional groups at specific positions, thereby tailoring its properties for targeted biological activities. For instance, modifications at the amino group can yield derivatives with improved solubility or metabolic stability, while alterations at the urea moiety can enhance interactions with biological targets.

In the realm of drug discovery, 1-amino-3,3-dimethyl-1-(oxan-4-yl)urea has been explored as a building block for novel therapeutic entities. Its structural framework allows for easy incorporation into larger molecules through various synthetic pathways, including condensation reactions, nucleophilic substitutions, and cyclizations. These reactions enable chemists to generate libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug development pipelines.

The oxan-4-yl substituent in 1-amino-3,3-dimethyl-1-(oxan-4-yl)urea is particularly noteworthy due to its ability to modulate physicochemical properties such as lipophilicity and polar surface area. This feature is crucial for optimizing pharmacokinetic profiles, ensuring that drug candidates exhibit desirable absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. By fine-tuning these parameters, medicinal chemists can improve drug efficacy and reduce off-target effects.

Recent studies have demonstrated that derivatives of 1-amino-3,3-dimethyl-1-(oxan-4-ylylurea) exhibit promising biological activities across multiple therapeutic areas. For example, certain analogs have shown inhibitory effects on enzymes involved in cancer progression or inflammatory responses. These findings underscore the compound's potential as a scaffold for developing next-generation therapeutics. Additionally, its compatibility with green chemistry principles has made it an attractive candidate for sustainable synthetic methodologies.

The synthesis of 1-amino-3，dimethyl-l-(oxan-l，l，l-trifluoropropylurea) has been optimized using catalytic processes that minimize waste and energy consumption. Such environmentally conscious approaches align with global efforts to promote sustainable pharmaceutical manufacturing. By employing efficient reaction conditions and recyclable catalysts， researchers have been able to produce this compound with high yields while adhering to stringent environmental regulations.

The versatility of CAS No 2172187787 extends beyond its role as a synthetic intermediate; it also serves as a model system for studying molecular interactions at a fundamental level。 Computational studies have revealed insights into how this compound interacts with biological targets， providing valuable data for rational drug design。 These simulations have helped elucidate binding mechanisms， allowing researchers to predict how small changes in structure can influence potency and selectivity。

In conclusion， 1-amino_3_3_dimethyl_1_(oxan_4_yl)_urea represents a compelling molecule with broad applications in pharmaceutical chemistry。 Its unique structural features， coupled with recent advancements in synthetic methodologies， make it a promising candidate for further exploration。 As research continues to uncover new biological activities and synthetic possibilities， this compound is poised to play an increasingly important role in drug discovery and development。